![molecular formula C20H18N2OS B2427028 (Z)-1-(4-((3-allyl-4-phenylthiazol-2(3H)-ylidene)amino)phenyl)ethanone CAS No. 1322879-18-4](/img/structure/B2427028.png)
(Z)-1-(4-((3-allyl-4-phenylthiazol-2(3H)-ylidene)amino)phenyl)ethanone
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Description
(Z)-1-(4-((3-allyl-4-phenylthiazol-2(3H)-ylidene)amino)phenyl)ethanone, also known as APET, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. APET is a thiazole derivative that has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound's synthesis and antimicrobial activity have been a focus in research, highlighting its potential in pharmaceutical and medicinal applications (Wanjari, 2020).
- Structural characterization through crystallography, including single-crystal X-ray diffraction, has been utilized to understand the compound's molecular structure and stability, emphasizing its potential in material science (Chen et al., 2011).
Antimicrobial and Antioxidant Properties
- Research on derivatives of this compound has shown significant antimicrobial and antioxidant activities, suggesting its potential in developing new antimicrobial agents (Malhotra et al., 2013).
Chemical Modifications and Applications
- Studies have explored chemical modifications of this compound for various applications, including as extractants in environmental matrices, highlighting its versatility in environmental and analytical chemistry (Sharma et al., 2013).
- Investigations into its analogues' hydrogen-bonding patterns have contributed to a deeper understanding of molecular interactions, relevant in the field of supramolecular chemistry (Balderson et al., 2007).
Potential in Pain Management
- Synthesis of related compounds with analgesic properties has been studied, suggesting possible applications in pain management and pharmaceutical development (Demchenko et al., 2018).
Development of New NSAIDs
- Research on derivatives involving this compound in the design of new non-steroidal anti-inflammatory drugs (NSAIDs) has been conducted, indicating its potential in drug development (Golota et al., 2015).
properties
IUPAC Name |
1-[4-[(4-phenyl-3-prop-2-enyl-1,3-thiazol-2-ylidene)amino]phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2OS/c1-3-13-22-19(17-7-5-4-6-8-17)14-24-20(22)21-18-11-9-16(10-12-18)15(2)23/h3-12,14H,1,13H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLGOFVZFPCUZHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CC=C3)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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